Cas no 497863-61-3 (N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine)

• Product Name: N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine
• CAS No: 497863-61-3
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 932820
• PubChem ID: 22980806
• Update Time: 2025-04-19

N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3-Bromophenyl)methylene]-2,2-dimethoxyethanamine
• 1-(3-bromophenyl)-N-(2,2-dimethoxyethyl)methanimine
• [(3-BROMOPHENYL)METHYLIDENE](2,2-DIMETHOXYETHYL)AMINE
• DB-320644
• 497863-61-3
• (E)-1-(3-Bromophenyl)-N-(2,2-dimethoxyethyl)methanimine
• DTXSID30629309
• AKOS030255618
• N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine

• Inchi： 1S/C11H14BrNO2/c1-14-11(15-2)8-13-7-9-4-3-5-10(12)6-9/h3-7,11H,8H2,1-2H3/b13-7+
• InChI Key： YSHLGZYOYSZWIS-NTUHNPAUSA-N
• SMILES： BrC1=CC=CC(=C1)/C=N/CC(OC)OC

Computed Properties

• Exact Mass: 271.02100
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82000
• LogP: 2.48690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes